Cas no 1416346-19-4 (1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine)

• Product Name: 1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine
• CAS No: 1416346-19-4
• MF: C₁₁H₉ClN₆
• MW: 260.682359457016
• CID: 5059130
• Update Time: 2025-10-29

1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine
• 1-(3-Chloro-phenyl)-4-imino-1,4-dihydro-pyrazolo[3,4-d]pyrimidin-5-ylamine

• Inchi： 1S/C11H9ClN6/c12-7-2-1-3-8(4-7)18-11-9(5-16-18)10(13)17(14)6-15-11/h1-6,13H,14H2
• InChI Key： YXEQVVZCHZNVTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C2=C(C=N1)C(=N)N(C=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 373
• XLogP3: 1.2
• Topological Polar Surface Area: 83.3

Additional information on 1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine

Introduction to 1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine (CAS No. 1416346-19-4)

1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1416346-19-4, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates multiple functional groups, including a chlorophenyl moiety, an imino group, and a pyrazolo[3,4-d]pyrimidine core, which collectively contribute to its unique chemical and pharmacological properties.

The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy due to its presence in numerous bioactive molecules, including several FDA-approved drugs. This scaffold is known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery. The incorporation of the imino group at the 4-position and the amine group at the 5-position further enhances the compound's potential as a pharmacophore. These functional groups not only influence the molecule's solubility and stability but also play a crucial role in its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and infectious diseases. The compound 1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in modulating key cellular pathways involved in disease progression.

One of the most intriguing aspects of this compound is its potential to inhibit specific enzymes and receptors that are implicated in various pathological processes. For instance, studies have indicated that molecules with a similar structural motif may interfere with the activity of kinases and other enzymes that are overexpressed in cancer cells. The chlorophenyl group, in particular, has been shown to enhance binding affinity to certain biological targets due to its ability to form hydrophobic interactions and π-stacking interactions.

The pharmacological profile of 1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine has been extensively evaluated through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting the compound's binding modes to potential targets, while experimental studies have provided insights into its efficacy and safety profiles. These combined efforts have highlighted the compound's potential as a lead molecule for further drug development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine. These advancements have not only improved the yield and purity of the compound but also allowed for modifications to its structure that could enhance its pharmacological properties. For example, exploring different substituents on the chlorophenyl group or altering the position of the imino and amine groups could lead to derivatives with improved potency and selectivity.

The biological activity of this compound has been investigated across various disease models. Preliminary studies have shown that it exhibits inhibitory effects on certain kinases and other enzymes that are relevant to cancer progression. Additionally, it has demonstrated anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings suggest that 1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine could be developed into a therapeutic agent for treating both cancer and inflammatory diseases.

In conclusion, 1-(3-Chlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-amine (CAS No. 1416346-19-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity.